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Compound of Interest

Compound Name: R-6890

Cat. No.: B15620711 Get Quote

This document provides essential safety and operational guidance for handling R-6890 (also

known as Spirochlorphine), a potent synthetic opioid analgesic intended for research and

forensic applications.[1][2] Due to its pharmacological properties, personnel must adhere to

strict safety protocols to mitigate risks of exposure and ensure proper disposal.

Hazard Identification and Safety Precautions
R-6890 is a potent opioid analgesic that acts as a nociceptin and mu-opioid receptor agonist.[1]

While one Safety Data Sheet (SDS) classifies it as a non-hazardous substance, its potent

pharmacological effects, including the risk of respiratory depression at high doses, necessitate

handling it as a hazardous compound.[3][4] The primary routes of occupational exposure are

inhalation of aerosolized powder and dermal contact.[5][6]

Table 1: Hazard Summary for R-6890
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Hazard Profile Description

Chemical Name
8-[1-(4-chlorophenyl)ethyl]-1-phenyl-1,3,8-
triazaspiro[4.5]decan-4-one[7]

Synonyms R6890, Spirochlorphine[1][7]

CAS Number 3222-88-6[3]

Molecular Formula C₂₁H₂₄ClN₃O[3]

Primary Hazards

Potent opioid effects, potential for respiratory

depression.[4] Primary exposure risk via

inhalation of airborne particles.[6]

| Potential Symptoms | High doses may cause respiratory depression, vomiting, itching, and

delirium.[4] |

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large
amounts of water, removing contact
lenses if present. Seek prompt medical
attention.[3]

Skin Contact

Thoroughly rinse the affected skin area with

water. Remove contaminated clothing and seek

medical attention.[3]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR) but avoid mouth-to-mouth

resuscitation.[3]

| Ingestion | Wash out the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3] |
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to create a barrier between the researcher and the

hazardous substance.[5] The following table outlines the recommended PPE for handling R-
6890.

Table 3: Recommended Personal Protective Equipment (PPE)

Task
Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Body
Protection

Handling Solids

(Powder)

Double nitrile
gloves

Safety goggles
with side-
shields and
face shield

N100/P100
disposable
respirator or a
Powered Air-
Purifying
Respirator
(PAPR)[8]

Impervious,
disposable
gown or
coverall with
sleeve
covers[3][8]

Preparing

Solutions

Double nitrile

gloves

Safety goggles

with side-shields

Work within a

certified chemical

fume hood or

Class II Biosafety

Cabinet

Impervious lab

coat or

disposable

gown[3]

| General Lab Work | Nitrile gloves | Safety goggles with side-shields | Not required if solutions

are handled in closed containers | Lab coat |

Operational and Disposal Plans
Safe Handling and Storage Workflow

All procedures involving R-6890 powder should be performed in a designated area, within a

ventilated enclosure such as a chemical fume hood or a Class II Biosafety Cabinet, to minimize

inhalation risk.[5]
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Caption: Workflow for the safe handling of R-6890.
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Table 4: Storage Conditions

Form Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from MedChemExpress SDS.[3]

Disposal Plan

Waste generated from handling R-6890, including contaminated PPE, empty containers, and

unused material, must be treated as hazardous chemical waste.[9] Disposal procedures must

comply with all federal, state, and local regulations for hazardous and potentially controlled

substances.[10]

Step-by-Step Disposal Guidance:

Segregation: Do not mix R-6890 waste with non-hazardous laboratory trash.[9][10]

Labeling: Collect all waste in designated, sealed, and clearly labeled containers. The label

should read "Hazardous Waste - R-6890" and include appropriate hazard symbols.[10]

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department.

They will provide specific instructions and coordinate with certified disposal vendors.[10]

Professional Disposal: The primary method for disposal is through a DEA-registered reverse

distributor or a licensed hazardous waste management company.[10][11] On-site destruction

is highly regulated and not recommended.[10]
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Caption: Decision tree for the compliant disposal of R-6890 waste.
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Mechanism of Action and Experimental Data
Signaling Pathway

R-6890 is an agonist for the nociceptin receptor (NOP) and the mu-opioid receptor (MOR).[1]

Both are G-protein-coupled receptors (GPCRs) that, upon activation, initiate an intracellular

signaling cascade leading to an inhibitory effect on the neuron.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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